Cas no 917808-22-1 (Pyrimidine, 4-[4-(4-methoxyphenyl)-5-thiazolyl]-2-(methylthio)-)

• Product name: Pyrimidine, 4-[4-(4-methoxyphenyl)-5-thiazolyl]-2-(methylthio)-
• CAS No: 917808-22-1
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322
• CID: 784295
• PubChem ID: 15603801

Pyrimidine, 4-[4-(4-methoxyphenyl)-5-thiazolyl]-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[4-(4-methoxyphenyl)-5-thiazolyl]-2-(methylthio)-
• 4-(4-methoxyphenyl)-5-(2-methylsulfanylpyrimidin-4-yl)-1,3-thiazole
• 4-[4-(4-Methoxyphenyl)-1,3-thiazol-5-yl]-2-(methylsulfanyl)pyrimidine
• DTXSID20575528
• 917808-22-1
• SCHEMBL5815370

• Inchi： InChI=1S/C15H13N3OS2/c1-19-11-5-3-10(4-6-11)13-14(21-9-17-13)12-7-8-16-15(18-12)20-2/h3-9H,1-2H3
• InChI Key： CAZWHNGLFAWHTE-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=C(SC=N2)C3=NC(=NC=C3)SC

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų